N-[2-(3,4-diethoxyphenyl)ethyl]-2-(5-phenyl-2H-tetrazol-2-yl)acetamide

• IUPAC Name: N-[2-(3,4-diethoxyphenyl)ethyl]-2-(5-phenyltetrazol-2-yl)acetamide
• InChI: InChI=1S/C21H25N5O3/c1-3-28-18-11-10-16(14-19(18)29-4-2)12-13-22-20(27)15-26-24-21(23-25-26)17-8-6-5-7-9-17/h5-11,14H,3-4,12-13,15H2,1-2H3,(H,22,27)
• InChI Key: KRAFKBPZJPEGSX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CCNC(=O)CN2N=C(N=N2)C3=CC=CC=C3)OCC
• Molecular Formula: C21H25N5O3
• Molecular Weight: 395.5 g/mol

Description

N-[2-(3,4-diethoxyphenyl)ethyl]-2-(5-phenyl-2H-tetrazol-2-yl)acetamide, also known as DEA-TTA, is a chemical compound that has shown potential as a research tool in the field of neuroscience.

Mechanism of Action

N-[2-(3,4-diethoxyphenyl)ethyl]-2-(5-phenyl-2H-tetrazol-2-yl)acetamide binds to a specific site on the α7nAChR, distinct from the orthosteric site where the endogenous ligand acetylcholine binds. This binding results in an increase in the efficacy of the receptor, leading to enhanced neurotransmitter release and synaptic plasticity. This mechanism of action is similar to that of other positive allosteric modulators of α7nAChR, such as PNU-120596 and EVP-6124.
Biochemical and Physiological Effects:
This compound has been shown to enhance cognitive function in animal models, as well as to improve memory and learning in healthy human subjects. It has also been shown to have neuroprotective effects in models of Alzheimer's disease and traumatic brain injury. In addition, this compound has been shown to have anti-inflammatory effects, which may contribute to its therapeutic potential in neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-(3,4-diethoxyphenyl)ethyl]-2-(5-phenyl-2H-tetrazol-2-yl)acetamide is its high selectivity for α7nAChR, which allows for more specific investigation of the receptor's role in neurological disorders. However, there are also limitations to its use in lab experiments, including its relatively short half-life and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several potential future directions for research on N-[2-(3,4-diethoxyphenyl)ethyl]-2-(5-phenyl-2H-tetrazol-2-yl)acetamide. One area of focus could be the development of new derivatives or analogs with improved pharmacological properties, such as longer half-life or increased potency. Another area of interest could be the investigation of the role of α7nAChR in other neurological disorders, such as Parkinson's disease or multiple sclerosis. Finally, further studies could be conducted to investigate the potential therapeutic use of this compound in humans, including clinical trials to assess its safety and efficacy.

Scientific Research Applications

N-[2-(3,4-diethoxyphenyl)ethyl]-2-(5-phenyl-2H-tetrazol-2-yl)acetamide has been shown to be a potent and selective positive allosteric modulator of the alpha7 nicotinic acetylcholine receptor (α7nAChR), a ligand-gated ion channel that is widely distributed in the central nervous system. This receptor has been implicated in a variety of neurological disorders, including Alzheimer's disease, schizophrenia, and depression. This compound has been used in preclinical studies to investigate the role of α7nAChR in these disorders and to develop new therapeutic strategies.